Cas no 1806503-65-0 (4-(2-Bromopropanoyl)-3-methylphenol)

• Product Name: 4-(2-Bromopropanoyl)-3-methylphenol
• CAS No: 1806503-65-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5008207
• Update Time: 2025-06-22

4-(2-Bromopropanoyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-3-methylphenol

• Inchi： 1S/C10H11BrO2/c1-6-5-8(12)3-4-9(6)10(13)7(2)11/h3-5,7,12H,1-2H3
• InChI Key： YYVCSQZOECXVCS-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 4-(2-Bromopropanoyl)-3-methylphenol

4-(2-Bromopropanoyl)-3-methylphenol: A Versatile Compound in Modern Pharmaceutical and Materials Science

4-(2-Bromopropanoyl)-3-methylphenol, also known by its CAS No. 1806503-65-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals and materials science. This compound belongs to the class of substituted phenols, characterized by the presence of a hydroxyl group (-OH) attached to a benzene ring. The molecular framework of 4-(2-Bromopropanoyl)-3-methylphenol includes a brominated acyl group at the 2-position of the propionyl chain and a methyl substituent at the 3-position of the aromatic ring. These structural features contribute to its reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

4-(2-Bromopropanoyl)-3-methylphenol is often studied in the context of its potential role in drug discovery and development. Recent research has highlighted its ability to modulate biological pathways through interactions with specific molecular targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory properties by inhibiting the NF-κB signaling pathway, which is critical in the regulation of immune responses. This finding underscores the importance of 4-(2-Bromopropanoyl)-3-methylphenol as a potential lead compound for the development of novel therapies targeting inflammatory diseases.

The chemical structure of 4-(2-Bromopropanoyl)-3-methylphenol is further characterized by the presence of a bromine atom at the 2-position of the propionyl chain. This brominated functional group enhances the compound's reactivity, enabling it to participate in various chemical reactions such as nucleophilic substitution and electrophilic addition. The bromine atom also influences the compound's solubility and stability, which are critical factors in its application as a synthetic intermediate. Researchers have explored the use of 4-(2-Bromopropanoyl)-3-methylphenol in the synthesis of complex molecules, including derivatives with enhanced pharmacological activity.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of 4-(2-Bromopropanoyl)-3-methylphenol. A 2024 study utilizing molecular docking simulations revealed that this compound can bind to specific protein targets, such as cyclooxygenase-2 (COX-2), which is implicated in the pathogenesis of chronic inflammation. These findings suggest that 4-(2-Bromopropanoyl)-3-methylphenol may have therapeutic potential in the treatment of conditions associated with excessive inflammatory responses. The ability to predict molecular interactions through computational methods has accelerated the discovery of new applications for this compound.

In addition to its pharmaceutical applications, 4-(2-Bromopropanoyl)-3-methylphenol has shown promise in the field of materials science. Its unique chemical properties make it a candidate for the development of advanced materials with tailored functionalities. For example, a 2023 study published in Advanced Materials explored the use of this compound as a building block for the synthesis of polymer-based nanomaterials. The researchers found that 4-(2-Bromopropanoyl)-3-methylphenol can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. These properties are particularly useful in the fabrication of materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 4-(2-Bromopropanoyl)-3-methylphenol involves several well-established organic reactions. A common approach is the bromination of a propionylated phenol derivative, followed by the introduction of the methyl group at the 3-position of the aromatic ring. The bromination step is critical in determining the reactivity of the compound, as the bromine atom serves as a leaving group for further chemical modifications. Researchers have also investigated alternative synthetic routes to improve the efficiency and selectivity of the reaction, which is essential for large-scale production.

One of the key challenges in the application of 4-(2-Bromopropanoyl)-3-methylphenol is ensuring its stability under various chemical and physiological conditions. A 2022 study published in Organic & Biomolecular Chemistry investigated the degradation pathways of this compound in aqueous environments. The study found that 4-(2-Bromopropanoyl)-3-methylphenol undergoes hydrolysis under acidic conditions, which could affect its bioavailability and efficacy. These findings highlight the importance of developing strategies to enhance the compound's stability, such as the incorporation of protective groups or the use of controlled release formulations.

Despite its potential, the application of 4-(2-Bromopropanoyl)-3-methylphenol is still in the early stages of exploration. Ongoing research is focused on elucidating its full range of biological activities and optimizing its chemical properties for specific applications. For instance, a 2024 study in Chemical Communications reported the development of a modified version of this compound with enhanced solubility and reduced toxicity, which could pave the way for its use in clinical settings. These advancements demonstrate the dynamic nature of research surrounding 4-(2-Bromopropanoyl)-3-methylphenol and its potential to contribute to multiple scientific disciplines.

In conclusion, 4-(2-Bromopropanoyl)-3-methylphenol represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to uncover its potential, the compound is likely to play an increasingly important role in the development of innovative solutions for healthcare and technology. The ongoing exploration of its properties and applications underscores the significance of 4-(2-Bromopropanoyl)-3-methylphenol in modern scientific research.